Cas no 1020453-81-9 (4-benzoyl-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide)

• Product Name: 4-benzoyl-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide
• CAS No: 1020453-81-9
• MF: C₁₉H₁₇N₃O₂
• MW: 319.357184171677
• CID: 5979980
• PubChem ID: 25284304
• Update Time: 2025-10-23

4-benzoyl-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide
• 4-benzoyl-N-(2,5-dimethylpyrazol-3-yl)benzamide
• 1020453-81-9
• F5066-0019
• AKOS024494406

• Inchi： 1S/C19H17N3O2/c1-13-12-17(22(2)21-13)20-19(24)16-10-8-15(9-11-16)18(23)14-6-4-3-5-7-14/h3-12H,1-2H3,(H,20,24)
• InChI Key： MVKUTIOQVBBROF-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 319.132076794g/mol
• Monoisotopic Mass: 319.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-benzoyl-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide

Comprehensive Overview of 4-Benzoyl-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide (CAS No. 1020453-81-9)

4-Benzoyl-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide, with the CAS number 1020453-81-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the 1,3-dimethyl-1H-pyrazole moiety and the benzoyl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with specific biological targets.

In recent years, the demand for highly functionalized benzamides like 4-benzoyl-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide has surged due to their relevance in drug discovery. The compound's CAS 1020453-81-9 is frequently searched in scientific databases, reflecting its growing importance. One of the key trends in this field is the exploration of small molecule therapeutics, where such compounds play a pivotal role. Additionally, the rise of precision medicine and targeted therapies has further highlighted the need for molecules with specific binding affinities, making this compound a subject of intense study.

The synthesis of 4-benzoyl-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide involves multi-step organic reactions, often starting from readily available precursors like 1,3-dimethyl-1H-pyrazol-5-amine and benzoyl chloride derivatives. Optimizing the yield and purity of this compound is a common challenge, as discussed in numerous synthetic chemistry forums. Researchers are also investigating greener synthesis methods, aligning with the global push toward sustainable chemistry. This aligns with the broader industry focus on green solvents and catalyst-free reactions, which are hot topics in academic and industrial circles.

Another area of interest is the compound's potential applications in crop protection. The pyrazole ring in its structure is a common motif in agrochemicals, known for its herbicidal and fungicidal properties. With the increasing demand for eco-friendly pesticides, 4-benzoyl-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide could offer a viable solution. Its mechanism of action, possibly involving enzyme inhibition or signal transduction interference, is under active investigation. This ties into the broader discussion about food security and sustainable agriculture, which are highly searched topics globally.

From a commercial perspective, the availability of CAS 1020453-81-9 is critical for laboratories and manufacturers. Suppliers often highlight its high purity grade and custom synthesis options to meet diverse research needs. The compound's stability under various conditions is also a frequent query, as it impacts storage and handling protocols. Discussions around analytical standards and reference materials for this compound are common in quality control forums, emphasizing its importance in regulatory compliance.

In conclusion, 4-benzoyl-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide (CAS No. 1020453-81-9) is a versatile compound with significant potential in both pharmaceutical and agrochemical sectors. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in the context of drug development and sustainable agriculture. As scientific advancements continue, this compound is likely to remain a focal point in discussions about innovative therapeutics and environmentally friendly solutions.